Cas no 2228187-53-7 (5-(3-chloroprop-1-en-2-yl)-2-methoxypyridine)

• Product Name: 5-(3-chloroprop-1-en-2-yl)-2-methoxypyridine
• CAS No: 2228187-53-7
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 6596038
• PubChem ID: 165788864
• Update Time: 2025-06-08

5-(3-chloroprop-1-en-2-yl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloroprop-1-en-2-yl)-2-methoxypyridine
• 2228187-53-7
• EN300-1975977

• Inchi： 1S/C9H10ClNO/c1-7(5-10)8-3-4-9(12-2)11-6-8/h3-4,6H,1,5H2,2H3
• InChI Key： HHKTZHGJACOHFH-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=NC(=CC=1)OC

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1Ų

Additional information on 5-(3-chloroprop-1-en-2-yl)-2-methoxypyridine

Introduction to 5-(3-chloroprop-1-en-2-yl)-2-methoxypyridine (CAS No. 2228187-53-7)

5-(3-chloroprop-1-en-2-yl)-2-methoxypyridine, identified by its Chemical Abstracts Service (CAS) number 2228187-53-7, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a pyridine core substituted with a methoxy group at the 2-position and an allyl chloride moiety at the 3-position. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various bioactive agents, particularly in the development of targeted therapies for complex diseases.

The pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically active compounds. Its aromaticity and ability to engage in hydrogen bonding interactions with biological targets make it an ideal platform for drug design. In 5-(3-chloroprop-1-en-2-yl)-2-methoxypyridine, the presence of a methoxy group at the 2-position introduces polarity and modulates electronic properties, influencing both solubility and binding affinity. The allyl chloride substituent at the 3-position provides a reactive site for further functionalization, enabling the construction of more elaborate molecular architectures.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of 5-(3-chloroprop-1-en-2-yl)-2-methoxypyridine as a key building block in the synthesis of novel therapeutic agents. Studies have demonstrated its utility in generating derivatives with enhanced pharmacokinetic profiles and improved target specificity. For instance, researchers have leveraged this compound to develop inhibitors targeting enzymes involved in metabolic pathways relevant to cancer and inflammatory diseases. The reactivity of the allyl chloride group allows for facile introduction of diverse functional groups, facilitating the creation of libraries of compounds for structure-activity relationship (SAR) studies.

The pharmaceutical industry has shown particular interest in 5-(3-chloroprop-1-en-2-yl)-2-methoxypyridine due to its versatility in medicinal chemistry applications. Its incorporation into drug candidates has yielded promising results in preclinical models, where it exhibited desirable pharmacological properties such as potent activity and favorable toxicity profiles. The compound’s ability to cross the blood-brain barrier has also made it an attractive candidate for central nervous system (CNS) drug development, particularly in addressing neurodegenerative disorders.

In addition to its role as an intermediate, 5-(3-chloroprop-1-en-2-yl)-2-methoxypyridine has been explored for its potential in materials science applications. Its pyridine core can participate in coordination chemistry, leading to the formation of metal complexes with applications in catalysis and luminescent materials. The presence of both electron-donating (methoxy) and electron-withdrawing (allyl chloride) groups allows for fine-tuning of electronic properties, making this compound a candidate for designing organic semiconductors and light-emitting diodes (OLEDs).

The synthesis of 5-(3-chloroprop-1-en-2-yl)-2-methoxypyridine typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and cyclization strategies. The efficiency and scalability of these synthetic methodologies are crucial for industrial applications, where large quantities of high-purity material are required for drug manufacturing.

Quality control and analytical characterization play a pivotal role in ensuring the integrity of 5-(3-chloroprop-1-en-2-yl)-2-methoxypyridine throughout its lifecycle. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm structural identity and assess purity. These analytical methods provide critical data for regulatory submissions and ensure that the compound meets stringent pharmaceutical standards.

The future prospects of 5-(3-chloroprop-1-en-2-yl)-2-methoxypyridine are promising, with ongoing research aimed at expanding its applications across multiple domains. Innovations in synthetic methodologies may further enhance accessibility, while computational modeling could accelerate the discovery of novel derivatives with optimized biological activity. As our understanding of disease mechanisms evolves, this versatile compound is poised to remain at the forefront of pharmaceutical innovation.